Cas no 95596-30-8 (3-Pyrrolidinemethanesulfonamide)

• Product Name: 3-Pyrrolidinemethanesulfonamide
• CAS No: 95596-30-8
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 810873
• PubChem ID: 125605
• Update Time: 2025-08-05

3-Pyrrolidinemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanesulfonamide
• pyrrolidin-3-ylmethanesulfonamide
• pyrrolidin-3-yl-methanesulfonic acid
• pmsa
• EN300-702738
• DTXSID30914924
• 3-Pyrrolidinemethanesulfonamide, 1,2,3,6-tetrahydro-, (+-)-
• SCHEMBL20754591
• (pyrrolidin-3-yl)methanesulfonamide
• JFINOWIINSTUNY-UHFFFAOYSA-N
• 1-(pyrrolidin-3-yl)methanesulfonamide
• 95596-30-8

• Inchi： 1S/C5H12N2O2S/c6-10(8,9)4-5-1-2-7-3-5/h5,7H,1-4H2,(H2,6,8,9)
• InChI Key： JFINOWIINSTUNY-UHFFFAOYSA-N
• SMILES： S(CC1CNCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-Pyrrolidinemethanesulfonamide

Comprehensive Overview of 3-Pyrrolidinemethanesulfonamide (CAS No. 95596-30-8): Properties, Applications, and Industry Insights

3-Pyrrolidinemethanesulfonamide (CAS No. 95596-30-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This sulfonamide derivative, characterized by a pyrrolidine ring, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₅H₁₂N₂O₂S, and molecular weight of 164.22 g/mol make it a valuable building block for synthesizing bioactive molecules.

Recent trends highlight growing interest in sulfonamide-based compounds, driven by their applications in medicinal chemistry. Researchers frequently search for "3-Pyrrolidinemethanesulfonamide uses" and "CAS 95596-30-8 solubility," reflecting demand for practical data. The compound's moderate water solubility (approximately 50 mg/mL at 25°C) and stability under physiological pH conditions contribute to its utility in formulation development.

In pharmaceutical contexts, 3-Pyrrolidinemethanesulfonamide demonstrates potential as a precursor for kinase inhibitors and neurotransmitter modulators. Its pyrrolidine scaffold enables spatial flexibility in drug-receptor interactions, a feature often queried as "pyrrolidine derivatives in drug design." The sulfonamide moiety (-SO₂NH₂) enhances hydrogen bonding capacity, improving target binding affinity—a property explored in recent patents for metabolic disorder treatments.

Synthetic methodologies for 95596-30-8 typically involve nucleophilic substitution reactions, with optimization techniques being a frequent search topic ("3-Pyrrolidinemethanesulfonamide synthesis optimization"). Advanced purification methods like preparative HPLC ensure >98% purity for research-grade material, addressing the pharmaceutical industry's stringent quality requirements.

Environmental and safety profiles of sulfonamide intermediates remain a key discussion point. While 3-Pyrrolidinemethanesulfonamide shows low acute toxicity (LD₅₀ >2000 mg/kg in rodent studies), proper handling protocols are emphasized in safety data sheets. Sustainable production methods, including catalytic processes reducing solvent waste, align with green chemistry initiatives—a trending topic in chemical forums.

Analytical characterization of CAS 95596-30-8 employs techniques like NMR (¹H and ¹³C), LC-MS, and FTIR spectroscopy. Researchers often search for "3-Pyrrolidinemethanesulfonamide NMR peaks" to verify structural integrity, with characteristic signals appearing at δ 2.8-3.2 ppm (CH₂-SO₂) and δ 1.6-1.9 ppm (pyrrolidine ring protons) in DMSO-d₆.

The compound's stability under various storage conditions (-20°C in sealed containers) makes it suitable for long-term research projects. Emerging applications in polymer science—particularly as a monomer for functionalized materials—have expanded its relevance beyond life sciences, answering queries about "sulfonamide monomers for specialty polymers."

Market analysis indicates steady growth for pyrrolidine-containing building blocks, with 3-Pyrrolidinemethanesulfonamide positioned as a niche but critical material. Regulatory compliance (REACH, USP standards) and scalable synthesis routes remain focal points for manufacturers addressing global supply chain demands.

Future research directions may explore the compound's role in developing targeted protein degraders (PROTACs) and covalent inhibitors—areas generating substantial scientific interest. Its balanced lipophilicity (LogP ~0.5) and polar surface area (75 Ų) make it particularly suitable for CNS drug candidates, addressing frequent searches about "blood-brain barrier permeable sulfonamides."